Cas no 138517-61-0 ((1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl))

• Product Name: (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
• CAS No: 138517-61-0
• MF: C₄₄H₄₀N₂O₂P₂
• MW: 690.748132705688
• MDL: MFCD01631273
• CID: 819919
• PubChem ID: 329761529
• Update Time: 2025-05-28

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-( )-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
• (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
• (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl),  (R,R)-DACH-Phenyl Trost Ligand
• (R,R)-DACH-phenyl Trost ligand
• 2-diphenylphosphanyl-N-[(1R,2R)-2-[(2-diphenylphosphanylbenzoyl)amino]cyclohexyl]benzamide
• Benzamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
• (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N-bis(2-diphenylphosphinobenzoyl)
• UNII-M4RRX95R5F
• (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
• Trost ligand
• Benzamide, N,N-1,2-cyclohexanediylbis(2-(diphenylphosphino)-, (1R-trans)-
• GEO-03758
• 138517-61-0
• (R,R)-DACH-phenyl Trost ligand, 95%
• (1R,2R)-1,2-Bis((2-(diphenylphosphanyl)benzoyl)amino)cyclohexane
• DTXSID80894121
• F31128
• AS-72512
• SCHEMBL2252584
• CS-W014410
• MFCD01631273
• 2-(DIPHENYLPHOSPHANYL)-N-[(1R,2R)-2-[2-(DIPHENYLPHOSPHANYL)BENZAMIDO]CYCLOHEXYL]BENZAMIDE
• (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N/'-BIS(2/'-DIPHENYLPHOSPHINOBENZOYL)
• Benzamide, N,N-(1R,2R)-1,2-cyclohexanediylbis(2-(diphenylphosphino)-
• (R,R)-Trost ligand
• N,N'-((1R,2R)-cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide)
• (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINOBENZOYL)
• AKOS015917837
• M4RRX95R5F
• N,N-(1R,2R)-1,2-Cyclohexanediylbis(2-(diphenylphosphino)benzamide)
• (1R,2R)-N,N-Bis(O-(diphenylphosphino)benzoyl)cyclohexane-1,2-diamine
• (1R,2R)-1,2-Bis((2-(diphenylphosphino)benzoyl)amino)cyclohexane
• (R)-Trost ligand
• Trost ligand, (R,R)-
• J-007150
• (R,R)-Dach-phenyltrostligand
• (R,R)-Dppba
• DTXCID301324240

• MDL： MFCD01631273
• Inchi： 1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m1/s1
• InChI Key： AXMSEDAJMGFTLR-XRSDMRJBSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C(N[C@@H]1CCCC[C@H]1NC(C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 690.25700
• Monoisotopic Mass: 690.25650252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 136-142 °C
• Boiling Point: 817.0±65.0 °C at 760 mmHg
• Flash Point: 447.9±34.3 °C
• PSA: 85.38000
• LogP: 7.45580
• Sensitiveness: Pneumatic operation and storage
• Specific Rotation: +130° (c 1.0, methanol)
• Optical Activity: [α]20/D +131°, c = 1 in methanol
• Solubility: Not determined
• Vapor Pressure: No data available

(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts